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Compound of Interest

Compound Name: Cyclo(prolyltyrosyl)

Cat. No.: B1200176 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Cyclo(prolyltyrosyl), a diketopiperazine with known biological activity. Researchers, scientists,

and drug development professionals must adhere to these procedural guidelines to ensure

laboratory safety and environmental protection. Cyclo(prolyltyrosyl) is recognized for its

antibacterial, phytotoxic, and cytotoxic properties, necessitating its handling as a hazardous

chemical waste.

Summary of Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of

Cyclo(prolyltyrosyl) is fundamental for safe handling and disposal. The following table

summarizes key quantitative data.
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Property Value

CAS Number 4549-02-4

Molecular Formula C₁₄H₁₆N₂O₃

Molecular Weight 260.29 g/mol [1]

Appearance Solid

Solubility
Soluble in Dimethylformamide (DMF), Dimethyl

sulfoxide (DMSO), Ethanol, and Methanol.

Hazard Identification and Safety Precautions
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Cyclo(prolyltyrosyl) is classified with the following hazards[1]:

Toxic if swallowed

Toxic in contact with skin

Toxic if inhaled

May cause damage to organs

Given these significant health risks, all handling and disposal procedures must be conducted

with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves. All work with solid Cyclo(prolyltyrosyl) or solutions containing it

should be performed in a certified chemical fume hood to prevent inhalation exposure.

Step-by-Step Disposal Protocol
The disposal of Cyclo(prolyltyrosyl) must be carried out in compliance with all local, state,

and federal regulations. Never dispose of this compound down the drain or in the regular trash.

1. Waste Identification and Segregation:
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All materials contaminated with Cyclo(prolyltyrosyl), including unused solid compound,

solutions, contaminated labware (e.g., pipette tips, vials), and PPE, must be classified as

hazardous chemical waste.

Segregate Cyclo(prolyltyrosyl) waste from other chemical waste streams to prevent

potential reactions.

2. Waste Collection and Containment:

Solid Waste: Collect solid Cyclo(prolyltyrosyl) and contaminated materials in a clearly

labeled, sealable, and chemically compatible container. The label should include "Hazardous

Waste," "Cyclo(prolyltyrosyl)," and the associated hazard pictograms (e.g., skull and

crossbones, health hazard).

Liquid Waste: Collect solutions containing Cyclo(prolyltyrosyl) in a sealed, leak-proof, and

appropriately labeled waste container. Ensure the container material is compatible with the

solvents used.

3. Decontamination of Labware:

All non-disposable labware that has come into contact with Cyclo(prolyltyrosyl) must be

thoroughly decontaminated.

Triple-rinse the labware with a suitable solvent (e.g., ethanol or another solvent in which

Cyclo(prolyltyrosyl) is soluble).

Collect the rinsate as hazardous liquid waste.

After triple-rinsing, the labware can be washed according to standard laboratory procedures.

4. Storage and Final Disposal:

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste. EHS will ensure that the waste is
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transported to a licensed hazardous waste disposal facility.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cyclo(prolyltyrosyl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclo(L-Pro-L-Tyr) | C14H16N2O3 | CID 119404 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Proper Disposal of Cyclo(prolyltyrosyl): A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200176#cyclo-prolyltyrosyl-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1200176?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclo_L-Pro-L-Tyr
https://www.benchchem.com/product/b1200176#cyclo-prolyltyrosyl-proper-disposal-procedures
https://www.benchchem.com/product/b1200176#cyclo-prolyltyrosyl-proper-disposal-procedures
https://www.benchchem.com/product/b1200176#cyclo-prolyltyrosyl-proper-disposal-procedures
https://www.benchchem.com/product/b1200176#cyclo-prolyltyrosyl-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

